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Compound of Interest

Compound Name: Bx 471

Cat. No.: B1232141

Application Notes and Protocols for Bx 471 in
Cell Culture

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation of Bx 471 stock solutions
for use in cell culture experiments. Bx 471 is a potent and selective non-peptide antagonist of
the CC chemokine receptor-1 (CCR1), playing a crucial role in leukocyte trafficking.[1][2] This
document offers comprehensive guidance on the chemical properties, solubility, and
preparation of Bx 471 solutions to ensure accurate and reproducible experimental outcomes.

Chemical Properties and Data Presentation

A summary of the key quantitative data for Bx 471 is presented in the table below for easy
reference and comparison.
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Property Value Source
Molecular Weight 434.89 g/mol [11[3]
Formula C21H24CIFN4Os3 [1]

CAS Number 217645-70-0 [1]
Purity >98%

Appearance Crystalline solid, powder

N =25 mg/mL (=57.48 mM);
Solubility (DMSO) [1]
Soluble to 100 mM

N 14 mg/mL (~32.19 mM);
Solubility (Ethanol) [1]
Soluble to 50 mM

Solubility (DMF) 30 mg/mL (~68.98 mM) [1]

Storage of Powder -20°C for up to 3 years [3]

] -80°C for up to 1 year; -20°C
Storage of Stock Solution [3]
for up to 1 month

Experimental Protocols

Protocol for Preparing a 10 mM Bx 471 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of Bx 471 in dimethyl
sulfoxide (DMSO). This is a common stock concentration for in vitro cell culture experiments.

Materials:

Bx 471 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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e \ortex mixer

o Pipettes and sterile filter tips

Procedure:

Equilibrate Bx 471 Powder: Before opening, allow the vial of Bx 471 powder to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation of moisture onto
the powder.

o Weigh Bx 471: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the desired amount of Bx 471 powder. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 4.35 mg of Bx 471 (Molecular Weight = 434.89 g/mol ).

e Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the Bx 471 powder. To continue the example, add 1 mL of DMSO.

e Dissolve the Compound: Close the tube tightly and vortex thoroughly until the powder is
completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.
Visually inspect the solution to ensure there are no undissolved particulates.

 Sterilization (Optional): If required for your specific cell culture application, the stock solution
can be filter-sterilized using a 0.22 um syringe filter that is compatible with DMSO.

 Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for
long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[3]

Note on Working Solutions:

To prepare a working solution for your cell culture experiment, dilute the 10 mM stock solution
in your cell culture medium to the desired final concentration. For example, to prepare a 10 uM
working solution in 1 mL of medium, add 1 pL of the 10 mM stock solution to 999 uL of the
medium. It is crucial to mix the working solution thoroughly before adding it to the cells. No
significant cellular toxicity was observed with Bx 471 at concentrations up to 10 puM in THP-1 or
CCR1-transfected HEK293 cells after 24 hours of treatment.[3]
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Visualizations

Experimental Workflow for Bx 471 Stock Solution
Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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